Cas no 78846-76-1 (Benzenesulfonic acid, 2-chloro-4-nitro-)

• Product Name: Benzenesulfonic acid, 2-chloro-4-nitro-
• CAS No: 78846-76-1
• MF: C₆H₄ClNO₅S
• MW: 237.617659568787
• CID: 533765
• PubChem ID: 19745031
• Update Time: 2025-04-19

Benzenesulfonic acid, 2-chloro-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 2-chloro-4-nitro-
• 2-chloro-4-nitrobenzenesulfonic acid
• DTXSID90599498
• SCHEMBL5082000
• 2-Chloro-4-nitrobenzene-1-sulfonic acid
• 78846-76-1

• Inchi： 1S/C6H4ClNO5S/c7-5-3-4(8(9)10)1-2-6(5)14(11,12)13/h1-3H,(H,11,12,13)
• InChI Key： KIXANWDXDRBCLI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1S(=O)(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.9498711g/mol
• Monoisotopic Mass: 236.9498711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 109Ų